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Compound of Interest

Compound Name: MDL-800

Cat. No.: B608947

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the preparation, storage,
and handling of stock solutions of MDL-800, a selective allosteric activator of Sirtuin 6 (SIRT6).
Adherence to these guidelines is crucial for ensuring the integrity and activity of the compound
in downstream experimental applications.

Introduction

MDL-800 is a potent and selective small molecule activator of SIRT6, a crucial enzyme
involved in various cellular processes, including DNA repair, metabolism, and inflammation.[1]
[2] It functions as an allosteric activator, enhancing the deacetylase activity of SIRT6.[2][3]
Accurate preparation of MDL-800 stock solutions is the first critical step for reliable and
reproducible experimental outcomes in cell-based assays and in vivo studies.

Chemical and Physical Properties

A summary of the key chemical and physical properties of MDL-800 is provided in the table
below. This information is essential for accurate concentration calculations and for
understanding the compound's handling requirements.
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Property Value References

Molecular Formula C21H16BrCI2FN206S2 [4115][6]

Molecular Weight 626.30 g/mol [31[5][6]

CAS Number 2275619-53-7 [3][4][5]

Appearance White to beige solid powder [6]

Purity >98% (HPLC) [5][6]
Solubility

The solubility of MDL-800 in various common laboratory solvents is a critical factor in the
preparation of stock solutions. The following table summarizes known solubility data. It is highly
recommended to use fresh, anhydrous solvents to maximize solubility, as hygroscopic solvents
can significantly impact the dissolution of the compound.[3][7]

Solvent Solubility Notes

Use of fresh, anhydrous

DMSO is recommended.[3][7]
DMSO =100 mg/mL (= 159.66 mM) Ultrasonic treatment may be

necessary for complete

dissolution.[3]

Ultrasonic treatment may be

Ethanol > 8.03 mg/mL )
required.[1]

DMF 10 mg/mL

Water Insoluble [1107]

Experimental Protocols
Preparation of a High-Concentration MDL-800 Stock
Solution in DMSO
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This protocol describes the preparation of a 100 mM MDL-800 stock solution in dimethyl
sulfoxide (DMSO).

Materials:

MDL-800 powder

Anhydrous, sterile DMSO

Sterile microcentrifuge tubes or vials
Calibrated pipettes

Vortex mixer

Ultrasonic water bath (optional)

Procedure:

Aseptic Technique: Perform all steps under a laminar flow hood or in a sterile environment to
prevent contamination.

Weighing MDL-800: Carefully weigh the desired amount of MDL-800 powder. For example,
to prepare 1 mL of a 100 mM stock solution, weigh out 62.63 mg of MDL-800.

Solvent Addition: Add the calculated volume of anhydrous DMSO to the vial containing the
MDL-800 powder.

Dissolution: Vortex the solution vigorously for 1-2 minutes to facilitate dissolution. If the
compound does not fully dissolve, sonicate the vial in an ultrasonic water bath for 5-10
minutes. Visually inspect the solution to ensure there are no visible particles.

Aliquoting: Aliquot the stock solution into smaller, single-use volumes in sterile
microcentrifuge tubes. This minimizes freeze-thaw cycles which can degrade the compound.

Labeling and Storage: Clearly label each aliquot with the compound name, concentration,
date of preparation, and solvent. Store the aliquots as recommended in the storage section.
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Preparation of Working Solutions

For cell culture experiments, the high-concentration DMSO stock solution must be further
diluted to the desired final concentration in the cell culture medium.

Important Considerations:

e The final concentration of DMSO in the cell culture medium should be kept low (typically <
0.1%) to avoid solvent-induced cytotoxicity.

» Prepare working solutions fresh for each experiment.
Procedure:

e Thawing: Thaw a single aliquot of the high-concentration MDL-800 stock solution at room
temperature.

» Serial Dilution: Perform a serial dilution of the stock solution in sterile cell culture medium to
achieve the desired final concentration. For example, to prepare a 100 uM working solution
from a 100 mM stock, you can perform a 1:1000 dilution.

e Mixing: Gently mix the working solution by pipetting up and down before adding it to the
cells.

Storage and Stability

Proper storage is critical to maintain the stability and activity of MDL-800.

Storage o .
Form Stability Period References
Temperature
Powder -20°C 3years [3]
4°C 2 years [3]
In Solvent (e.g.,
-80°C 6 months [31[8]
DMSO)
-20°C 1 month [31[8]
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Note: Avoid repeated freeze-thaw cycles of the stock solution in solvent.[3]

Mechanism of Action and Downstream Effects

MDL-800 acts as a selective allosteric activator of SIRT6.[2][3] This activation enhances the
deacetylation of SIRT6 substrates, most notably histone H3 at lysine 9 (H3K9ac) and lysine 56
(H3K56ac).[3][8] The modulation of these epigenetic marks leads to various cellular responses.

MDL-800 Allosteric Activation ¥ SRT6
Cellular Response

[ Histone H3 (acetylated K9) Deacetylation (e.g., Anti-proliferation,
Cell Cycle Arrest)

4

[ Histone H3 (acetylated K56)

Click to download full resolution via product page
MDL-800 allosterically activates SIRT6, leading to deacetylation of histone H3.

The experimental workflow for utilizing an MDL-800 stock solution in a typical cell-based assay
is outlined below.
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General workflow for preparing and using MDL-800 in cell-based experiments.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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